Cas no 2172066-75-8 (3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid)

3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclopropane ring and an ethyl-substituted amide linkage, offering steric constraints that can influence peptide conformation and stability. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing for selective deprotection under mild basic conditions. This compound is particularly useful for introducing conformational rigidity or studying structure-activity relationships in peptide design. Its carboxylic acid functionality facilitates further coupling reactions, making it a versatile building block for advanced peptide modifications. The product is typically characterized by high purity (>95%) and is supplied under inert conditions to ensure stability.
3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid structure
2172066-75-8 structure
Product Name:3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid
CAS No:2172066-75-8
MF:C26H30N2O5
MW:450.526807308197
CID:6561009
PubChem ID:165818751
Update Time:2025-05-24

3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid
    • 2172066-75-8
    • EN300-1522222
    • 3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid
    • Inchi: 1S/C26H30N2O5/c1-3-28(17(2)14-24(30)31)23(29)15-26(12-13-26)27-25(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,3,12-16H2,1-2H3,(H,27,32)(H,30,31)
    • InChI Key: RKALKINOGWIHBY-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(CC)C(C)CC(=O)O)=O)CC1)=O

Computed Properties

  • Exact Mass: 450.21547206g/mol
  • Monoisotopic Mass: 450.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 714
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 95.9Ų

3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1522222-0.05g
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid
2172066-75-8
0.05g
$2829.0 2023-06-05
Enamine
EN300-1522222-0.1g
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid
2172066-75-8
0.1g
$2963.0 2023-06-05
Enamine
EN300-1522222-0.25g
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid
2172066-75-8
0.25g
$3099.0 2023-06-05
Enamine
EN300-1522222-0.5g
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid
2172066-75-8
0.5g
$3233.0 2023-06-05
Enamine
EN300-1522222-1.0g
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid
2172066-75-8
1g
$3368.0 2023-06-05
Enamine
EN300-1522222-2.5g
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid
2172066-75-8
2.5g
$6602.0 2023-06-05
Enamine
EN300-1522222-5.0g
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid
2172066-75-8
5g
$9769.0 2023-06-05
Enamine
EN300-1522222-10.0g
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid
2172066-75-8
10g
$14487.0 2023-06-05
Enamine
EN300-1522222-50mg
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid
2172066-75-8
50mg
$2829.0 2023-09-26
Enamine
EN300-1522222-100mg
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid
2172066-75-8
100mg
$2963.0 2023-09-26

3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid Related Literature

Additional information on 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid

Introduction to 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic Acid (CAS No. 2172066-75-8)

3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid, identified by its CAS number 2172066-75-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its multiple functional groups and heterocyclic components, positions it as a candidate for various biological applications.

The molecular structure of 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid incorporates several key features that contribute to its unique chemical and biological properties. The presence of an N-ethyl group, a fluorenylmethoxycarbonyl moiety, and a cyclopropylacetamide segment suggests a high degree of molecular complexity. These components are not only critical for the compound's reactivity but also play a crucial role in determining its interaction with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid makes it a promising candidate for such applications. Specifically, the fluorenylmethoxycarbonyl (Fmoc) group is often used in peptide synthesis and drug development due to its stability and ease of incorporation into larger molecules. The cyclopropylacetamide segment adds another layer of complexity, potentially influencing the compound's solubility and bioavailability.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have been particularly interested in its ability to interact with specific enzymes and receptors involved in disease mechanisms. For instance, studies have suggested that compounds with similar structural motifs may exhibit inhibitory effects on certain kinases or other enzymes implicated in cancer progression. While these findings are still preliminary, they highlight the importance of further investigation into the therapeutic potential of 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce such molecules with increasing efficiency and precision. Techniques such as solid-phase peptide synthesis (SPPS) and automated chemical transformations have been instrumental in constructing the intricate framework of this compound. These methods not only improve yield but also enhance the purity of the final product, which is crucial for subsequent biological testing.

In addition to its potential therapeutic applications, 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid may also serve as a valuable tool in drug discovery research. Its unique structure allows researchers to explore new chemical scaffolds and interaction mechanisms. By studying how this compound interacts with biological targets, scientists can gain insights into the design principles that govern drug efficacy and selectivity. This information can then be applied to the development of next-generation therapeutics.

The role of computational modeling and high-throughput screening has been increasingly recognized in the optimization of drug candidates like 3-{N-ethyl-2-1-( {(9H-fluorenine)-9-methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid. These approaches enable researchers to predictably design and test multiple derivatives rapidly, thereby accelerating the drug discovery process. By integrating experimental data with computational simulations, scientists can identify lead compounds that exhibit optimal pharmacokinetic and pharmacodynamic profiles.

The future prospects for 3-{N-(ethyl)-2-(1-{((9H-fluorenyl)methoxycarbonyl)amino)cyclopropylacetamide}-butanoic acid are promising, given the ongoing advancements in synthetic chemistry and biotechnology. As our understanding of disease mechanisms continues to evolve, so does our ability to develop targeted therapies. This compound represents a testament to the innovative spirit driving modern pharmaceutical research—a pursuit aimed at improving human health through cutting-edge science.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.